Cas no 24553-83-1 (Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI))
24553-83-1 structure
Product Name:Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI)
CAS No:24553-83-1
MF:C22H28O2
MW:324.456526756287
CID:278200
PubChem ID:3036463
Update Time:2025-04-19
Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI)
- Phenol, 4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)-
- 4-[(E)-6-(4-hydroxyphenyl)dec-5-en-5-yl]phenol
- 24553-83-1
-
- Inchi: 1S/C22H28O2/c1-3-5-7-21(17-9-13-19(23)14-10-17)22(8-6-4-2)18-11-15-20(24)16-12-18/h9-16,23-24H,3-8H2,1-2H3/b22-21+
- InChI Key: OLMQZDWALLXBIC-QURGRASLSA-N
- SMILES: OC1C=CC(=CC=1)/C(/CCCC)=C(/C1C=CC(=CC=1)O)\CCCC
Computed Properties
- Exact Mass: 324.20904
- Monoisotopic Mass: 324.20893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.052
- Boiling Point: 458.3°Cat760mmHg
- Flash Point: 201.9°C
- Refractive Index: 1.574
- PSA: 40.46
Phenol,4,4'-(1,2-dibutyl-1,2-ethenediyl)bis-, (E)- (9CI) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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